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Aromatase Inhibition Percentage Comparison

. . Inhibition
Inhibitor Generation Dosage Class | Type
Percentage
Rogletimide [1] [2] Second 200 mg, twice daily  50.6% Type Il
(Nonsteroidal,
Reversible)
400 mg, twice daily  63.5%
800 mg, twice dailly  73.8%
Aminoglutethimide First 250 mg, four times 90.6% Type I
[1]112] daily (Nonsteroidal,
Reversible)
Fadrozole [1] [2] Second 2 mg, twice daily 92.6% Type Il
(Nonsteroidal,
Reversible)
Formestane [1] [2] Second 500 mg, 92.5% Type | (Steroidal,
intramuscular, Irreversible)

weekly
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Inhibitor Generation Dosage Class | Type
Percentage

Exemestane [1] [2] Third 25 mg, once daily 97.9% Type | (Steroidal,
Irreversible)

Anastrozole [1] [2] Third 1 mg, once daily 96.7% - 97.3% Type Il
(Nonsteroidal,
Reversible)

Letrozole [1] [2] Third 2.5 mg, once daily >99.1% Type Il
(Nonsteroidal,
Reversible)

Experimental Data and Mechanism

The quantitative data for Rogletimide and other early-generation inhibitors primarily comes from clinical
studies that measured whole-body aromatization in postmenopausal women [1]. This method uses tracer
techniques to calculate the total inhibition of estrogen synthesis, providing a systemic measure of the drug's

efficacy [1].

As a Type II, nonsteroidal inhibitor, Rogletimide works through reversible competition. It binds directly
to the heme group of the aromatase cytochrome P450 enzyme, blocking the natural substrate (androgen)
from accessing the active site [3] [2]. The following diagram illustrates this competitive inhibition

mechanism:
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Summary for Researchers

e Context of Data: Rogletimide is a second-generation aromatase inhibitor, largely superseded in
clinical practice by more potent and selective third-generation Als like letrozole, anastrozole, and
exemestane [1] [3]. The available inhibition data reflects its historical development stage.

¢ Key Differentiator: Rogletimide, like other Type Il inhibitors, binds reversibly to the enzyme's
heme moiety. This contrasts with Type I inhibitors (e.g., exemestane), which are steroidal analogs
that irreversibly inactivate the enzyme [3] [2].

e Assay Methods: Modern Al research utilizes both cell-free (direct measurement with recombinant
enzyme) and cell-based (indirect measurement via cell proliferation) assays to evaluate potency [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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